4-(9H-fluoren-9-yl)-N-(4-pyridinylmethylene)-1-piperazinamine
Overview
Description
N-[4-(9H-fluoren-9-yl)-1-piperazinyl]-1-pyridin-4-ylmethanimine is a member of fluorenes.
Scientific Research Applications
Multicomponent Domino Reaction Strategy
A study by Hussein, El Guesmi, & Ahmed (2019) outlines the use of a multicomponent domino reaction strategy for synthesizing innovative nicotinonitriles, incorporating fluorene moieties. This methodology offers advantages like short reaction time, excellent yield, and metal-free conditions for C–C and C–N bond formation. These compounds exhibit strong blue-green fluorescence emission, indicating potential applications in materials science.
Luminescence and Charge-Transfer Adducts in Gold Complexes
Vicente et al. (2004) investigated (fluoren-9-ylidene)methanedithiolato complexes of gold. They found that these complexes are photoluminescent at 77 K, with emissions attributed to LMMCT or LMCT excited states. This suggests potential applications in photoluminescent materials.
Synthesis for Selective Sensing Applications
A study by Han et al. (2020) demonstrates the synthesis of fluorene compounds for highly selective sensing of picric acid, Fe3+, and L-arginine. This indicates potential applications in selective chemical sensing.
High-Performance Organic Light-Emitting Diodes
Ye et al. (2010) presented an approach for constructing multifunctional materials using fluorene and carbazole moieties for high-performance organic light-emitting diodes (OLEDs). These materials showed excellent solubility and chemical miscibility, suggesting significant potential in OLED technology.
Blue Emissive Functionalized Fluorene Derivatives
Athira, Meerakrishna, & Shanmugam (2020) synthesized blue emissive functionalized fluorene derivatives, indicating their utility in applications requiring blue fluorescence, such as in display technologies.
Phosphorescent Organic Light-Emitting Diodes
Guichen et al. (2021) developed novel difluorenyl substituted compounds for green phosphorescent organic light-emitting diodes (PhOLEDs). These compounds exhibited excellent thermal properties and high triplet energy, showcasing their suitability for high-performance PhOLEDs.
Properties
Molecular Formula |
C23H22N4 |
|---|---|
Molecular Weight |
354.4 g/mol |
IUPAC Name |
(E)-N-[4-(9H-fluoren-9-yl)piperazin-1-yl]-1-pyridin-4-ylmethanimine |
InChI |
InChI=1S/C23H22N4/c1-3-7-21-19(5-1)20-6-2-4-8-22(20)23(21)26-13-15-27(16-14-26)25-17-18-9-11-24-12-10-18/h1-12,17,23H,13-16H2/b25-17+ |
InChI Key |
GPZDYTLXFCWDQP-KOEQRZSOSA-N |
Isomeric SMILES |
C1CN(CCN1C2C3=CC=CC=C3C4=CC=CC=C24)/N=C/C5=CC=NC=C5 |
SMILES |
C1CN(CCN1C2C3=CC=CC=C3C4=CC=CC=C24)N=CC5=CC=NC=C5 |
Canonical SMILES |
C1CN(CCN1C2C3=CC=CC=C3C4=CC=CC=C24)N=CC5=CC=NC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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